Cas no 518987-30-9 (4-Ethyl-5-methylbenzene-1,2-diamine)

• Product Name: 4-Ethyl-5-methylbenzene-1,2-diamine
• CAS No: 518987-30-9
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 854559
• Update Time: 2023-08-02

4-Ethyl-5-methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,4-ethyl-5-methyl-(9CI)
• 4-ethyl-5-methylbenzene-1,2-diamine
• SXRYKWULDGFAAR-UHFFFAOYSA-N
• 4-ethyl-5-methyl-phenylene diamine
• 1,2-benzenediamine,4-ethyl-5-methyl-
• 4-Ethyl-5-methylbenzene-1,2-diamine

• Inchi： 1S/C9H14N2/c1-3-7-5-9(11)8(10)4-6(7)2/h4-5H,3,10-11H2,1-2H3
• InChI Key： SXRYKWULDGFAAR-UHFFFAOYSA-N
• SMILES： NC1C(=CC(C)=C(C=1)CC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• XLogP3: 1.7
• Topological Polar Surface Area: 52